Cas no 1000-50-6 (N-Butyldimethylchlorosilane)
N-Butyldimethylchlorosilane is a versatile organosilicon compound widely used as a silylating agent in organic synthesis and derivatization. Its key advantages include high reactivity with hydroxyl and amino groups, enabling efficient protection of sensitive functional groups during chemical transformations. The compound’s butyl group enhances steric bulk, improving selectivity in reactions. It is particularly valuable in the preparation of silicon-based protecting groups for alcohols, phenols, and carboxylic acids, as well as in the synthesis of modified silanes for surface functionalization. Its stability under anhydrous conditions and compatibility with a range of solvents make it a practical choice for laboratory and industrial applications.
N-Butyldimethylchlorosilane structure
Product Name:N-Butyldimethylchlorosilane
CAS No:1000-50-6
MF:C6H15ClSi
MW:150.721801996231
MDL:MFCD00015727
CID:40479
PubChem ID:87564890
Update Time:2025-06-09
N-Butyldimethylchlorosilane Chemical and Physical Properties
Names and Identifiers
-
- n-Butyldimethylchlorosilane
- butyldimethylsilyl chloride
- n-Butylchlorodimethylsilane~n-Butyldimethylsilyl chloride
- Butylchlorodimethylsilane
- butyl-chloro-dimethylsilane
- Butyldimethylchlorosilane
- Chlorsilane
- butylchlorodimethyl-silan
- Chlorobutyldimethylsilane
- 1-BUTYLDIMETHYLCHLOROSILANE
- N-BUTALDIMETHYLCHLOROSILANE
- N-BUTYLCHLORODIMETHYLSILANE
- MXOSTENCGSDMRE-UHFFFAOYSA-N
- MFCD00015727
- n-Butyl chlorodimethyl silane
- Butyl(chloro)dimethylsilane
- B2010
- FS-5107
- D88885
- Butyl(chloro)dimethylsilane, 98%
- butyl dimethylsilyl chloride
- butyl dimethyl chlorosilane
- NS00123628
- J-000017
- BUTYCHLORODIMETHYLSILANE
- chlorodimethylbutylsilane
- UNII-5VLH26PBU4
- butyl-chloro-dimethyl-silane
- butyldimethyl chlorosilane
- butyl chlorodimethylsilane
- 1000-50-6
- DTXSID5061376
- n-butyldimethylsilyl chloride
- FT-0633223
- AKOS006223679
- 5VLH26PBU4
- Silane, butylchlorodimethyl-
- SCHEMBL36998
- butyl-dimethyl-silylchloride
- DB-019100
- N-Butyldimethylchlorosilane
-
- MDL： MFCD00015727
- Inchi： 1S/C6H15ClSi/c1-4-5-6-8(2,3)7/h4-6H2,1-3H3
- InChI Key： MXOSTENCGSDMRE-UHFFFAOYSA-N
- SMILES： Cl[Si](C)(C)CCCC
- BRN： 1732573
Computed Properties
- Exact Mass: 150.06300
- Monoisotopic Mass: 150.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 61.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: White solid
- Density: 0.868 g/mL at 25 °C(lit.)
- Melting Point: <0°C
- Boiling Point: 138 °C/752 mmHg(lit.)
- Flash Point: Fahrenheit: 64.4 ° f < br / > Celsius: 18 ° C < br / >
- Refractive Index: n20/D 1.418(lit.)
- PSA: 0.00000
- LogP: 3.23040
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
N-Butyldimethylchlorosilane Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225-H314
- Warning Statement： P210-P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 2985 3/PG 2
- WGK Germany：1
- Hazard Category Code： 10-34
- Safety Instruction： S26-S36/37/39-S45
- FLUKA BRAND F CODES：10-21
-
Hazardous Material Identification：
- Risk Phrases：R10; R34
- Packing Group：II
- Safety Term：8
- HazardClass：8
- PackingGroup：II
- TSCA：Yes
- Packing Group：II
- Hazard Level：8
N-Butyldimethylchlorosilane Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
N-Butyldimethylchlorosilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S03275-25g |
n-Butyldimethylchlorosilane |
1000-50-6 | >97.0%(GC) | 25g |
￡35.00 | 2022-02-28 | |
| Fluorochem | S03275-100g |
n-Butyldimethylchlorosilane |
1000-50-6 | >97.0%(GC) | 100g |
￡138.00 | 2022-02-28 | |
| TRC | B942985-0.25ml |
N-Butyldimethylchlorosilane |
1000-50-6 | 0.25ml |
$ 50.00 | 2022-06-06 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2010-25ML |
Butylchlorodimethylsilane |
1000-50-6 | >97.0%(GC) | 25ml |
¥835.00 | 2024-04-18 | |
| abcr | AB110913-25 g |
n-Butyldimethylchlorosilane, 97%; . |
1000-50-6 | 97% | 25 g |
€42.90 | 2023-07-20 | |
| abcr | AB110913-100 g |
n-Butyldimethylchlorosilane, 97%; . |
1000-50-6 | 97% | 100 g |
€135.70 | 2023-07-20 | |
| abcr | AB110913-500 g |
n-Butyldimethylchlorosilane, 97%; . |
1000-50-6 | 97% | 500 g |
€359.80 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B833393-25g |
BUTYLDIMETHYLSILYL CHLORIDE |
1000-50-6 | 98 % | 25g |
797.40 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 446122-10ML |
N-Butyldimethylchlorosilane |
1000-50-6 | 98% | 10ML |
￥597.89 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | JB694-1ml |
N-Butyldimethylchlorosilane |
1000-50-6 | 97.0%(GC) | 1ml |
￥125.0 | 2022-05-30 |
N-Butyldimethylchlorosilane Related Literature
-
Ross S. Mancini,Jessica B. Lee,Mark S. Taylor Org. Biomol. Chem. 2017 15 132
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Soma Shekar Dachavaram,Narsimha R. Penthala,Julie L. Calahan,Eric J. Munson,Peter A. Crooks Org. Biomol. Chem. 2018 16 6057
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Soma Shekar Dachavaram,Narsimha R. Penthala,Julie L. Calahan,Eric J. Munson,Peter A. Crooks Org. Biomol. Chem. 2018 16 6057
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4. Amine-functionalized siloxane oligomer facilitated synthesis of subnanometer colloidal Au particlesZhen Wang,Evgeny V. Beletskiy,Sungsik Lee,Xianliang Hou,Yuyang Wu,Tiehu Li,Mayfair C. Kung,Harold H. Kung J. Mater. Chem. A 2015 3 1743
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Thierry Darmanin,Hervé Bellanger,Frédéric Guittard,Patrícia Lisboa,Martin Zurn,Pascal Colpo,Douglas Gilliland,Fran?ois Rossi RSC Adv. 2012 2 1033
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